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Compound of Interest

Compound Name: 4-Ethyl-2-nitrophenol

Cat. No.: B1294207

An In-depth Technical Guide to the Physicochemical Properties of 4-Ethyl-2-nitrophenol

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-Ethyl-2-nitrophenol, tailored for researchers, scientists, and professionals in
drug development. The document presents quantitative data in a structured format, details
relevant experimental methodologies, and includes visualizations of key processes.

Core Physicochemical Properties

4-Ethyl-2-nitrophenol is an organic compound belonging to the nitrophenol class,
characterized by a phenolic structure with nitro and ethyl groups attached to the aromatic ring.
[1] It typically appears as a yellow to orange crystalline solid.[1][2] The presence of the nitro
group lends acidic properties to the molecule.[1]

Quantitative Data Summary

The following table summarizes the key physicochemical properties of 4-Ethyl-2-nitrophenol.
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Property Value Reference
CAS Number 56520-98-0 [1][21[3]
Molecular Formula CsHoNOs3 [11[2][3]
Molecular Weight 167.16 g/mol [11[3114]
Melting Point 58-61 °C [2]

Boiling Point 267 °C at 760 mmHg [3]

Density 1.261 g/cm3 [3]

Flash Point 116.8 °C [3]

Vapor Pressure

0.00509 mmHg at 25°C

[3]

Refractive Index 1.582 [3]

LogP 2.59 [5]
~7.15 (estimated based on 4-

pKa : [6]
nitrophenol)

Appearance Yellow to orange solid [1]
Limited solubility in water;

B Soluble in organic solvents
Solubility [1112]

such as methanol, ethanol,

and dichloromethane.

Experimental Protocols

Detailed methodologies for determining key physicochemical properties are outlined below.

General Synthesis of Substituted Nitrophenols

Substituted nitrophenols like 4-Ethyl-2-nitrophenol are often synthesized through the nitration

of a corresponding phenol. A general workflow involves reaction, work-up, and purification

steps.[7]
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General Synthesis Workflow for Substituted Nitrophenols

Reaction Reaction Mixture Work-up Crude Product Purification Product
(Quenching, Extraction) (Crystallization/Chromatography) (4-Ethyl-2-nitrophenol)

Reactant
(e.g., 4-Ethylphenol)

Nitrating Agent
(e.g., HNO3/H2S04)

Click to download full resolution via product page
Caption: General workflow for the synthesis of substituted nitrophenols.
Methodology:

o Reaction Setup: The starting phenol derivative is dissolved in a suitable solvent (e.qg.,
concentrated sulfuric acid).

 Nitration: The solution is cooled, and a nitrating agent (e.g., a mixture of nitric acid and
sulfuric acid) is added dropwise while maintaining a low temperature to control the reaction.

o Work-up: After the reaction is complete, the mixture is poured onto ice to quench the
reaction, leading to the precipitation of the crude product. The crude product is then collected
by filtration.

» Extraction: The crude product may be dissolved in an organic solvent and washed with water
and brine to remove impurities.

 Purification: The final product is purified by recrystallization from a suitable solvent or by
column chromatography to yield the pure substituted nitrophenol.

Determination of Solubility

The solubility of an organic compound is determined by testing its ability to dissolve in various
solvents.
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Solubility Determination Workflow
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Caption: Workflow for determining the solubility of an organic compound.
Methodology:

» Water Solubility: Add approximately 25 mg of the compound to 0.75 mL of water in a test
tube.[8] Shake vigorously. If the compound dissolves, it is water-soluble.

e Aqueous Base Solubility: If the compound is insoluble in water, add 25 mg of the compound
to 0.75 mL of 5% NaOH solution.[8] Shake vigorously. Solubility indicates an acidic
compound, such as a phenol.

e Agueous Acid Solubility: If the compound is insoluble in water and aqueous base, test its
solubility in 5% HCI.[8] Add 25 mg of the compound to 0.75 mL of 5% HCI solution and
shake. Solubility indicates a basic compound.
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¢ Organic Solvent Solubility: Test the solubility in various organic solvents (e.g., ethanol,
dichloromethane) by adding a small amount of the compound to the solvent and observing
for dissolution.

For 4-Ethyl-2-nitrophenol, it is expected to be insoluble in water but soluble in 5% NaOH due
to its acidic phenolic hydroxyl group.[1][2]

Spectrophotometric Determination of pKa

The pKa of a nitrophenol can be determined spectrophotometrically by measuring the
absorbance of its solutions at different pH values. The ionized and non-ionized forms of the
compound exhibit different absorption spectra.

pKa Determination Workflow

Prepare Buffer Solutions
of Varying pH

Add 4-Ethyl-2-nitrophenol

to each buffer

Measure Absorbance at Amax
(e.g., 410 nm)

Plot Absorbance vs. pH

Fit Data to Henderson-Hasselbalch
Derived Equation

@ne pKa fro@
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Caption: Workflow for the spectrophotometric determination of pKa.
Methodology:

o Preparation of Solutions: Prepare a series of buffer solutions with a range of known pH
values.[9][10] Prepare a stock solution of 4-Ethyl-2-nitrophenol in a suitable solvent (e.g.,
ethanol).

o Sample Preparation: For each pH value, mix a small aliquot of the 4-Ethyl-2-nitrophenol
stock solution with the buffer solution in a cuvette.[9]

o Spectrophotometric Measurement: Blank the spectrophotometer with the corresponding
buffer solution. Measure the absorbance of each sample at the wavelength of maximum
absorbance (Amax) for the phenolate ion (typically around 410 nm for nitrophenols).[9]

o Data Analysis: Plot the measured absorbance versus the pH of the solutions.[9] The resulting
data should form a sigmoidal curve.

e pKa Calculation: The pKa is the pH at which the concentrations of the acidic and basic forms
of the compound are equal. This corresponds to the inflection point of the sigmoidal curve.
The data can be fitted to a suitable equation derived from the Henderson-Hasselbalch
eguation to determine the precise pKa value.[9]

Biological and Chemical Reactivity

4-Ethyl-2-nitrophenol serves as a valuable intermediate in the synthesis of pharmaceuticals,
particularly antifungal and antibacterial agents.[2] Its functional groups—hydroxyl, nitro, and
ethyl—allow for diverse chemical modifications. The nitro group can be reduced to an amine,
and the hydroxyl group can be converted into ethers or esters, expanding its synthetic utility.[2]

Safety and Handling

4-Ethyl-2-nitrophenol should be handled with care. It may cause skin and eye irritation.[2]
Appropriate personal protective equipment, including gloves and safety glasses, should be
worn.[2] The compound should be stored in a tightly sealed container in a cool, dry place.[2]
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Due to the presence of the nitro group, there may be an explosion hazard under certain
conditions, so appropriate precautions should be taken.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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